N-(2-{[2,2'-bithiophene]-5-yl}-2-hydroxyethyl)-2,5-dimethylfuran-3-carboxamide

• IUPAC Name: N-[2-hydroxy-2-(5-thiophen-2-ylthiophen-2-yl)ethyl]-2,5-dimethylfuran-3-carboxamide
• InChI: InChI=1S/C17H17NO3S2/c1-10-8-12(11(2)21-10)17(20)18-9-13(19)14-5-6-16(23-14)15-4-3-7-22-15/h3-8,13,19H,9H2,1-2H3,(H,18,20)
• InChI Key: UYPZKULSRMNUEL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)NCC(C2=CC=C(S2)C3=CC=CS3)O
• Molecular Formula: C17H17NO3S2
• Molecular Weight: 347.5 g/mol

Description

The compound is a complex organic molecule that includes a 2,2’-bithiophene moiety. 2,2’-Bithiophene is an organic compound and is the most common of the three isomers with formula (C4H3S)2. It is a colorless solid, although commercial samples are often greenish.

Synthesis Analysis

While specific synthesis methods for this compound are not available, 2,2’-bithiophene is typically prepared by cross-coupling starting from 2-halothiophenes. In a study, 2,2’-bithiophene and thieno [3,2-b]thiophene were polymerized separately with bis (2,3-dialkylthienyl)benzo [1,2-b:4,5-b’]dithiophene by Stille coupling reactions.

Scientific Research Applications

Synthesis and Solid-State Structures

Research has focused on the synthesis of bithiophene derivatives, including structural analysis in solid states. For example, studies on the synthesis of dimethyl 2,2'-bithiophenedicarboxylates reveal insights into the coplanar arrangements and electrostatic stabilization in these compounds, demonstrating the potential for designing advanced materials with specific electronic properties (Pomerantz et al., 2002).

Molecular Electronics and Photonics

Bithiophene derivatives exhibit significant potential in molecular electronics and photonics due to their unique electronic and photophysical properties. Research into the hydrogen-bonding-oriented solid-state conformation of bithiophene compounds highlights the role of these materials in developing optoelectronic devices (Barbarella et al., 1996).

Polymer Science

In polymer science, the incorporation of bithiophene units into polyamides and other polymers has been explored for enhancing material properties. Studies on novel aromatic polyamides with polyalicyclic cardo groups illustrate how bithiophene incorporation can lead to materials with improved solubility, thermal stability, and mechanical properties, suitable for a variety of applications from advanced composites to electronics (Hsiao et al., 1999).

Dyeing and Biological Activity

The synthesis and application of bithiophene-containing compounds extend to the creation of novel dyes with antimicrobial and antitumor activities. Research into arylazothiazole disperse dyes containing bithiophene units for dyeing polyester fibers has shown that these compounds not only provide desirable color characteristics but also exhibit significant biological activity, opening new avenues for the development of functional textiles (Khalifa et al., 2015).

Electrochemical Applications

The electrochemical behavior of bithiophene derivatives has been investigated, revealing potential applications in energy storage and conversion devices. Studies on the anode oxidation of heterocyclic acids, including those related to bithiophene, suggest their utility in synthesizing intermediates for organic electroluminescent devices and other electronic applications (Konstantinov et al., 1971).